Cas no 524932-70-5 (4-(5-ethylthien-2-yl)-1,3-thiazol-2-amine)

4-(5-ethylthien-2-yl)-1,3-thiazol-2-amine structure
524932-70-5 structure
Product Name:4-(5-ethylthien-2-yl)-1,3-thiazol-2-amine
CAS No:524932-70-5
MF:C9H10N2S2
MW:210.319098949432
MDL:MFCD02090887
CID:872682
PubChem ID:842105
Update Time:2025-04-19

4-(5-ethylthien-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-(5-ethyl-2-thienyl)-(9CI)
    • 4-(5-Ethyl-thiophen-2-yl)-thiazol-2-ylamine
    • 4-(5-ethylthien-2-yl)-1,3-thiazol-2-amine
    • Cambridge id 7308085
    • FS-1375
    • STK348664
    • AK-968/41025210
    • Z89239700
    • ZVA93270
    • G24158
    • 4-(5-ethyl-2-thienyl)thiazol-2-amine
    • 524932-70-5
    • 4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-amine
    • 4-(5-ethyl-2-thienyl)-1,3-thiazol-2-ylamine
    • 4-(5-Ethylthiophen-2-yl)thiazol-2-ylamine
    • AKOS000302122
    • EN300-13174
    • MFCD02090887
    • 4-(5-Ethylthiophen-2-yl)thiazol-2-amine
    • 4-(5-ETHYL-2-THIENYL)-1,3-THIAZOL-2-AMINE
    • CS-0233206
    • MDL: MFCD02090887
    • Inchi: 1S/C9H10N2S2/c1-2-6-3-4-8(13-6)7-5-12-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11)
    • InChI Key: GYZHXUUINWLKJY-UHFFFAOYSA-N
    • SMILES: S1C(C2=CSC(N)=N2)=CC=C1CC

Computed Properties

  • Exact Mass: 210.02854067g/mol
  • Monoisotopic Mass: 210.02854067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 95.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 92-94 °C
  • Boiling Point: 365.3±27.0 °C at 760 mmHg
  • Flash Point: 174.7±23.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(5-ethylthien-2-yl)-1,3-thiazol-2-amine Security Information

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